6-(4-nitro-1H-pyrazol-3-yl)pyrazolo[1,5-a]pyrimidin-2(1H)-one

• IUPAC Name: 6-(4-nitro-1H-pyrazol-5-yl)-1H-pyrazolo[1,5-a]pyrimidin-2-one
• InChI: InChI=1S/C9H6N6O3/c16-8-1-7-10-2-5(4-14(7)13-8)9-6(15(17)18)3-11-12-9/h1-4H,(H,11,12)(H,13,16)
• InChI Key: GRYUIUOQDGXQLC-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N=CC(=CN2NC1=O)C3=C(C=NN3)[N+](=O)[O-]
• Molecular Formula: C9H6N6O3
• DSSTOX Substance ID: DTXSID801320100
• Molecular Weight: 246.18 g/mol
• Solubility: 35 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 323199-38-8

Description

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on the reactivity of the nitro group and the pyrazole and pyrimidine rings. The nitro group is a strong electron-withdrawing group, which could make the compound susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could make the compound relatively polar, which could affect its solubility in different solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s being used as a drug, its mechanism would depend on the biological target it interacts with. Some pyrazolopyrimidine derivatives have been studied for their inhibitory activity against certain enzymes.

Future Directions

Future research on this compound could focus on exploring its potential uses. For example, if it shows promising biological activity, it could be studied further as a potential drug candidate. Additionally, its chemical reactivity could be explored to develop new synthetic methods.